Cas no 55118-83-7 (2-{(2-chlorophenyl)aminomethylidene}-5,5-dimethylcyclohexane-1,3-dione)

2-{(2-Chlorophenyl)aminomethylidene}-5,5-dimethylcyclohexane-1,3-dione is a specialized cyclohexanedione derivative featuring a chlorophenyl-substituted aminomethylidene group. This compound exhibits notable reactivity due to its conjugated enamine-ketone system, making it a valuable intermediate in organic synthesis, particularly for heterocyclic and pharmaceutical applications. The presence of the 2-chlorophenyl moiety enhances its potential as a building block for bioactive molecules, while the 5,5-dimethylcyclohexane-1,3-dione core contributes to structural stability. Its well-defined crystalline properties facilitate purification and characterization, ensuring reproducibility in research and industrial processes. The compound’s balanced lipophilicity and electronic effects make it suitable for further functionalization in medicinal chemistry and agrochemical development.
2-{(2-chlorophenyl)aminomethylidene}-5,5-dimethylcyclohexane-1,3-dione structure
55118-83-7 structure
Product Name:2-{(2-chlorophenyl)aminomethylidene}-5,5-dimethylcyclohexane-1,3-dione
CAS No:55118-83-7
MF:C15H16ClNO2
MW:277.746043205261
CID:6085635
PubChem ID:135448481
Update Time:2025-05-28

2-{(2-chlorophenyl)aminomethylidene}-5,5-dimethylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-{(2-chlorophenyl)aminomethylidene}-5,5-dimethylcyclohexane-1,3-dione
    • 2-(((2-chlorophenyl)amino)methylene)-5,5-dimethylcyclohexane-1,3-dione
    • 1,3-Cyclohexanedione, 2-[[(2-chlorophenyl)amino]methylene]-5,5-dimethyl-
    • F1155-0433
    • SR-01000575172
    • 55118-83-7
    • 2-{[(2-chlorophenyl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione
    • 2-[(2-chlorophenyl)iminomethyl]-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one
    • 2-[(2-chloroanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione
    • SR-01000575172-1
    • CCG-254310
    • AKOS002138893
    • AB00087136-01
    • Inchi: 1S/C15H16ClNO2/c1-15(2)7-13(18)10(14(19)8-15)9-17-12-6-4-3-5-11(12)16/h3-6,9,17H,7-8H2,1-2H3
    • InChI Key: RZJQWPKIVQACNN-UHFFFAOYSA-N
    • SMILES: C1(=O)CC(C)(C)CC(=O)/C/1=C\NC1=CC=CC=C1Cl

Computed Properties

  • Exact Mass: 277.0869564g/mol
  • Monoisotopic Mass: 277.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.295±0.06 g/cm3(Predicted)
  • Boiling Point: 400.4±45.0 °C(Predicted)
  • pka: -2.71±0.40(Predicted)

2-{(2-chlorophenyl)aminomethylidene}-5,5-dimethylcyclohexane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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